Cas no 105102-18-9 (Benzo[b]thiophene-2-carboxylicacid, 5,6-diethoxy-, sodium salt (1:1))

• Product Name: Benzo[b]thiophene-2-carboxylicacid, 5,6-diethoxy-, sodium salt (1:1)
• CAS No: 105102-18-9
• MF: C₁₃H₁₃NaO₄S
• MW: 288.29469370842
• CID: 157962
• PubChem ID: 23700081
• Update Time: 2024-11-04

Benzo[b]thiophene-2-carboxylicacid, 5,6-diethoxy-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylicacid, 5,6-diethoxy-, sodium salt (1:1)
• sodium,5,6-diethoxy-1-benzothiophene-2-carboxylate
• AC1Q1V6M
• CHEMBL2107210
• LY 186655
• LY-186655
• sodium 5,6-diethoxybenzo(b)thiophene-2-carboxylate
• SureCN635432
• TIBENELAST SODIUM
• Tibenelast sodium (USAN)
• Tibenelast sodium [USAN]
• UNII-V58CN2SY21
• sodium 5,6-diethoxy-1-benzothiophene-2-carboxylate
• 105102-18-9
• V58CN2SY21
• SCHEMBL635432
• HY-101705
• Benzo(b)thiophene-2-carboxylic acid, 5,6-diethoxy-, sodium salt
• Q27291553
• DTXSID70909334
• sodium;5,6-diethoxy-1-benzothiophene-2-carboxylate
• BENZO(B)THIOPHENE-2-CARBOXYLIC ACID, 5,6-DIETHOXY-, SODIUM SALT (1:1)
• CS-6570
• D06132
• G12681
• DA-68183

• Inchi： 1S/C13H14O4S.Na/c1-3-16-9-5-8-6-12(13(14)15)18-11(8)7-10(9)17-4-2;/h5-7H,3-4H2,1-2H3,(H,14,15);/q;+1/p-1
• InChI Key： ILEWAUWOUIHKID-UHFFFAOYSA-M
• SMILES： S1C(C(=O)[O-])=CC2C=C(C(=CC1=2)OCC)OCC.[Na+]

Computed Properties

• Exact Mass: 288.04329
• Monoisotopic Mass: 288.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.8A^2

Experimental Properties

• Boiling Point: 440.8°Cat760mmHg
• Flash Point: 220.4°C
• PSA: 58.59
• LogP: 2.06220

Benzo[b]thiophene-2-carboxylicacid, 5,6-diethoxy-, sodium salt (1:1) Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.